![molecular formula C20H22N6O3S B2372853 Ethyl 4-(2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate CAS No. 894036-38-5](/img/structure/B2372853.png)
Ethyl 4-(2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate
Description
“Ethyl 4-(2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate” is a chemical compound with the molecular formula C18H20N6O3S2 . It is a derivative of the [1,2,4]triazolo[4,3-b]pyridazine class of compounds . These compounds have been found to exhibit biological activity in various therapeutic areas such as anti-cancer, anti-parasitic, antifungal, antiviral, and anti-inflammatory activities .
Scientific Research Applications
Anticancer Applications
This compound, like other 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, has been found to have potential anticancer properties . The structure-activity relationship of these compounds is of profound importance in drug design, discovery, and development .
Antimicrobial Applications
1,2,4-Triazolo[3,4-b][1,3,4]thiadiazines have shown diverse pharmacological activities, including antimicrobial properties . They can bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities .
Analgesic and Anti-inflammatory Applications
These compounds have been found to have analgesic and anti-inflammatory properties . This makes them potentially useful in the treatment of conditions involving pain and inflammation .
Antioxidant Applications
1,2,4-Triazolo[3,4-b][1,3,4]thiadiazines have also been found to have antioxidant properties . This could make them useful in combating oxidative stress, which is implicated in various diseases .
Antiviral Applications
These compounds have shown potential as antiviral agents . This could make them valuable in the treatment of various viral infections .
Enzyme Inhibitor Applications
1,2,4-Triazolo[3,4-b][1,3,4]thiadiazines have been found to act as enzyme inhibitors, including carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors . This broad range of enzyme inhibition could make them useful in various therapeutic applications .
Antitubercular Applications
These compounds have also been found to have antitubercular properties . This could make them valuable in the treatment of tuberculosis .
Cardiovascular Disorder Treatment
It has been found that these compounds are utilized in the treatment of cardiovascular disorders . This opens up another avenue of therapeutic application for these compounds .
properties
IUPAC Name |
ethyl 4-[2-[(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetyl]piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O3S/c1-2-29-20(28)25-12-10-24(11-13-25)18(27)14-30-19-22-21-17-9-8-16(23-26(17)19)15-6-4-3-5-7-15/h3-9H,2,10-14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOSBQMHGDZOFNB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=CC=C4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(2-((6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetyl)piperazine-1-carboxylate | |
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